Benzenemethanol, 3-cyclopropyl-4-(trifluoromethyl)-

• Molecular Formula: C11H11F3O
• Molecular Weight: 216.20 g/mol
• IUPAC Name: [3-cyclopropyl-4-(trifluoromethyl)phenyl]methanol
• InChI: InChI=1S/C11H11F3O/c12-11(13,14)10-4-1-7(6-15)5-9(10)8-2-3-8/h1,4-5,8,15H,2-3,6H2
• InChI Key: ZJYRNMLORVSSBL-UHFFFAOYSA-N
• Canonical SMILES: C1CC1C2=C(C=CC(=C2)CO)C(F)(F)F

Description

Benzenemethanol, 3-cyclopropyl-4-(trifluoromethyl)- is a useful research compound. Its molecular formula is C11H11F3O and its molecular weight is 216.20 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution in dehydrated tetrahydrofuran (50.0 mL) of the compound (1.42 g) obtained in step (1) above, lithium borohydride (380 mg) was added and the mixture was stirred at 60° C. for 4 hours. Subsequently, 1 mol/L hydrochloric acid was added under cooling with ice. Following extraction with ethyl acetate, the organic layer was washed with saturated brine. After drying over anhydrous magnesium sulfate and removing the desiccant by filtration, the filtrate was concentrated under reduced pressure. The resulting residue was purified by silica gel column chromatography (n-hexane:ethyl acetate=98:2-75:25) to give [3-cyclopropyl-4-(trifluoromethyl)phenyl]methanol as a colorless oil (1.18 g).